
Physical properties of 1H-indol-4-ol including
melting point and solubility

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1H-indol-4-ol

Cat. No.: B018505 Get Quote

A Technical Guide to the Physical Properties of
1H-indol-4-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1H-
indol-4-ol, also known as 4-hydroxyindole. The information presented herein is intended to

support research, development, and quality control activities involving this compound. All

quantitative data is summarized for clarity, and generalized experimental protocols are provided

for the determination of melting point and solubility.

Core Physical Properties
1H-indol-4-ol is a solid, crystalline compound at room temperature. The key physical

properties are summarized in the table below.
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Property Value Source(s)

Melting Point 97-99 °C [1][2][3][4][5]

Solubility

    in Water Slightly soluble [1][2][3][4]

    in Methanol Slightly soluble [1][2][3]

    in DMSO Slightly soluble [1][2][3]

    in Acetone Soluble [4]

Experimental Protocols
While specific experimental data for the determination of 1H-indol-4-ol's physical properties is

not readily available in the public domain, standardized methods for organic compounds are

applicable. The following sections detail generalized protocols for determining melting point and

solubility.

Melting Point Determination
The melting point of a solid organic compound is a critical indicator of its purity. A sharp melting

range (typically 0.5-1.0°C) is characteristic of a pure substance, while impurities tend to lower

and broaden the melting range.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered, dry 1H-indol-4-ol is packed into a

capillary tube, sealed at one end, to a height of 1-2 mm.[2][3]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[2] This assembly is then placed in a heating apparatus,

such as a Thiele tube containing mineral oil or a modern digital melting point apparatus.[2]

Heating: The sample is heated gradually, with constant stirring if using an oil bath to ensure

uniform temperature distribution.[2] An initial rapid heating can be performed to determine an

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b018505?utm_src=pdf-body
https://www.benchchem.com/product/b018505?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


approximate melting point. Subsequently, a new sample is heated slowly (approximately 2°C

per minute) as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last solid crystal disappears is

recorded as the end of the melting range.[3]

Purity Assessment: A narrow melting range (e.g., 97-98°C) suggests high purity, whereas a

broad range (e.g., 94-98°C) would indicate the presence of impurities.

Solubility Assessment
Determining the solubility of a compound in various solvents is essential for purification,

formulation, and biological testing.

Methodology: Qualitative Solubility Test

Sample Preparation: A small, measured amount of 1H-indol-4-ol (e.g., 0.1 g) is placed in a

test tube.[1]

Solvent Addition: A measured volume of the desired solvent (e.g., 3 mL of water) is added to

the test tube in portions, with vigorous shaking after each addition.[1]

Observation: The compound is classified as "soluble" if it completely dissolves to form a

clear solution. It is "slightly soluble" if partial dissolution occurs, and "insoluble" if the solid

remains unchanged.

Systematic Testing: This procedure is repeated with a range of solvents of varying polarities,

such as water, methanol, and dimethyl sulfoxide (DMSO), to establish a solubility profile. For

a more comprehensive analysis, solubility in acidic (e.g., 5% HCl) and basic (e.g., 5%

NaOH) aqueous solutions can also be tested to understand the compound's acidic or basic

nature.[1][4]

Synthesis Pathway of 1H-indol-4-ol
A common synthetic route to 4-hydroxyindoles involves the cyclization of appropriately

substituted anilines. The following diagram illustrates a generalized synthetic pathway.
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Caption: Generalized synthesis pathway for 1H-indol-4-ol.

Logical Workflow for Physical Property
Determination
The determination of the physical properties of a chemical compound like 1H-indol-4-ol follows

a logical progression to ensure accurate characterization and assessment of purity.
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Caption: Logical workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

